Cas no 1373920-81-0 (2'-Methyl-4'-(trifluoromethoxy)acetophenone)

• Product name: 2'-Methyl-4'-(trifluoromethoxy)acetophenone
• CAS No: 1373920-81-0
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD22201061
• CID: 3161392
• PubChem ID: 86277668

2'-Methyl-4'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-4'-(trifluoromethoxy)acetophenone
• DTXSID701228438
• JS-5075
• 1-[2-methyl-4-(trifluoromethoxy)phenyl]ethan-1-one
• 1373920-81-0
• AKOS026670976
• MFCD22201061
• Ethanone, 1-[2-methyl-4-(trifluoromethoxy)phenyl]-
• 2-Methyl-4-(trifluoromethoxy)acetophenone
• 1-(2-Methyl-4-(trifluoromethoxy)phenyl)ethanone
• 1-[2-METHYL-4-(TRIFLUOROMETHOXY)PHENYL]ETHANONE

• MDL： MFCD22201061
• Inchi： InChI=1S/C10H9F3O2/c1-6-5-8(15-10(11,12)13)3-4-9(6)7(2)14/h3-5H,1-2H3
• InChI Key： SNQDEEQYOOZKCG-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1C(=O)C)OC(F)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Methyl-4'-(trifluoromethoxy)acetophenone

Comprehensive Overview of 2'-Methyl-4'-(trifluoromethoxy)acetophenone (CAS No. 1373920-81-0): Properties, Applications, and Industry Insights

2'-Methyl-4'-(trifluoromethoxy)acetophenone (CAS No. 1373920-81-0) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted acetophenone derivative has garnered significant attention due to its potential as a key intermediate in synthesizing bioactive molecules. The presence of both methyl and trifluoromethoxy groups enhances its reactivity, making it valuable for designing fluorinated compounds, a trending focus in modern drug discovery.

In recent years, the demand for fluorinated building blocks like 2'-Methyl-4'-(trifluoromethoxy)acetophenone has surged, driven by the pharmaceutical industry's pursuit of metabolically stable and bioavailable drug candidates. Researchers frequently search for "trifluoromethoxy acetophenone uses" or "CAS 1373920-81-0 suppliers," reflecting its commercial relevance. Its lipophilicity and electron-withdrawing properties contribute to improved membrane permeability in drug molecules, aligning with current medicinal chemistry trends targeting CNS disorders and oncology.

The compound's synthetic versatility is another highlight. It serves as a precursor for heterocyclic scaffolds, addressing the growing need for diverse chemical libraries in high-throughput screening. Queries such as "how to synthesize 2'-Methyl-4'-(trifluoromethoxy)acetophenone" or "fluorinated ketone reactions" underscore its methodological importance. Advanced techniques like Pd-catalyzed cross-coupling or microwave-assisted synthesis are often explored to optimize its production, reflecting innovations in green chemistry practices.

From an industrial perspective, CAS 1373920-81-0 is pivotal in developing crop protection agents, leveraging the trifluoromethoxy group's resistance to enzymatic degradation. Agrochemical formulators prioritize this moiety for pest-selective formulations, responding to global demands for sustainable agriculture. Environmental concerns have also spurred interest in "biodegradable fluorochemicals," positioning this compound as a subject of eco-friendly research.

Quality control of 2'-Methyl-4'-(trifluoromethoxy)acetophenone involves rigorous chromatographic analysis (HPLC/GC) and spectroscopic characterization (NMR, MS). Suppliers emphasizing "high-purity CAS 1373920-81-0" cater to stringent regulatory standards in FDA/EMA submissions. Additionally, its storage stability under inert conditions is frequently discussed in "handling fluorinated ketones" guidelines, ensuring safety in industrial settings.

Emerging applications in material science, such as liquid crystal or polymeric additive development, further expand its utility. The compound's thermal stability and compatibility with photolithography make it relevant for electronic materials, resonating with searches like "fluorinated acetophenones in OLEDs." Such interdisciplinary relevance underscores its role in next-generation technologies.

In summary, 2'-Methyl-4'-(trifluoromethoxy)acetophenone (CAS No. 1373920-81-0) exemplifies the convergence of pharmaceutical innovation, agrochemical advancement, and material engineering. Its structural adaptability and performance-enhancing properties ensure sustained interest across scientific and industrial domains, making it a cornerstone in modern synthetic chemistry.